Dimethyl[tris(trimethylsilyl)methyl]silyl cyanate

• CAS No.: 85125-20-8
• Molecular Formula: C13H33NOSi4
• Molecular Weight: 331.75 g/mol
• IUPAC Name: [dimethyl-[tris(trimethylsilyl)methyl]silyl] cyanate
• InChI: InChI=1S/C13H33NOSi4/c1-16(2,3)13(17(4,5)6,18(7,8)9)19(10,11)15-12-14/h1-11H3
• InChI Key: SWDOQLQZSQYPNM-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)C([Si](C)(C)C)([Si](C)(C)C)[Si](C)(C)OC#N

Description

Dimethyl[tris(trimethylsilyl)methyl]silyl cyanate is a silicon-based compound that belongs to the class of organosilicon compounds. It is characterized by the presence of a cyanate group attached to a silicon atom, which is further bonded to dimethyl and tris(trimethylsilyl)methyl groups. This compound is notable for being one of the first silicon cyanates synthesized and studied .

Preparation Methods

The synthesis of Dimethyl[tris(trimethylsilyl)methyl]silyl cyanate involves the treatment of precursor compounds with silver cyanate (AgOCN) in dichloromethane (CH₂Cl₂). Specifically, the precursors used are (Me₃Si)₃CSiMe₂I, (Me₃Si)₃CSiMe(OMe)I, or (Me₃Si)₃CSiPh₂I. The reaction conditions typically involve heating the mixture to facilitate the formation of the cyanate compound

Chemical Reactions Analysis

Dimethyl[tris(trimethylsilyl)methyl]silyl cyanate undergoes several types of chemical reactions, including:

Isomerization: The cyanate group can isomerize to form the corresponding isocyanate under certain conditions.

Solvolysis: The compound exhibits high reactivity in solvolysis reactions, where it acts as a leaving group.

Scientific Research Applications

Dimethyl[tris(trimethylsilyl)methyl]silyl cyanate has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in reactions involving the formation of silicon-based compounds.

Biology and Medicine:

Industry: The compound’s unique reactivity makes it useful in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of Dimethyl[tris(trimethylsilyl)methyl]silyl cyanate primarily involves its ability to undergo isomerization and solvolysis reactions. The cyanate group can isomerize to form an isocyanate, which can then participate in further chemical reactions. The compound’s high reactivity as a leaving group in solvolysis reactions is due to the stability of the resulting silicon-containing products .

Comparison with Similar Compounds

Dimethyl[tris(trimethylsilyl)methyl]silyl cyanate can be compared to other organosilicon compounds, such as:

Trimethylsilyl cyanate: This compound has a simpler structure with only one trimethylsilyl group attached to the cyanate group.

Tris(trimethylsilyl)silane: This compound contains three trimethylsilyl groups attached to a silicon atom.

The uniqueness of this compound lies in its combination of steric bulk and reactivity, making it a valuable reagent in specialized chemical syntheses.